(3aR,4R,5R,6aS)-4-((S,E)-3-hydroxy-3-methyloct-1-en-1-yl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl [1,1'-biphenyl]-4-carboxylate

Specification

• Molecular Formula: C29H34O5
• Molecular Weight: 462.6 g/mol
• IUPAC Name: [(3aR,4R,5R,6aS)-4-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
• Standard InChI: InChI=1S/C29H34O5/c1-3-4-8-16-29(2,32)17-15-23-24-18-27(30)33-26(24)19-25(23)34-28(31)22-13-11-21(12-14-22)20-9-6-5-7-10-20/h5-7,9-15,17,23-26,32H,3-4,8,16,18-19H2,1-2H3/b17-15+/t23-,24-,25-,26+,29+/m1/s1
• Standard InChI Key: BQIKXRSRRDDDEM-DERGJGKYSA-N
• Isomeric SMILES: CCCCC[C@@](C)(/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)O
• Canonical SMILES: CCCCCC(C)(C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound features a hexahydro-2H-cyclopenta[b]furan core fused with a biphenyl-4-carboxylate group and a (S,E)-3-hydroxy-3-methyloct-1-en-1-yl side chain. Its stereochemical configuration is defined by four chiral centers (3aR,4R,5R,6aS) and an (S,E)-configured unsaturated alcohol moiety, as confirmed by X-ray crystallography.

Table 1: Key Physicochemical Properties

Property	Value
CAS Number	42743-23-7
Molecular Formula	C29H34O5
Molecular Weight	462.58 g/mol
Purity	≥98% (HPLC)
Stereochemical Complexity	4 chiral centers + (S,E)-alkene

The biphenyl-4-carboxylate group introduces rigidity to the structure, while the hydroxy-methyloctenyl side chain enhances solubility in polar aprotic solvents.

Synthetic Methodology

Hypervalent Iodine(III)-Mediated Domino Cyclization

The cyclopenta[b]furan core is constructed via a diacetoxyiodobenzene (PhI(OAc)2)-induced domino process:

• Dehydrogenation: β-ketoester substrates undergo oxidative dehydrogenation to form trienone intermediates.

• Cycloisomerization: Acid-catalyzed reorganization generates the fused bicyclic system with precise stereocontrol.

Table 2: Optimized Synthesis Conditions

Parameter	Optimal Value	Impact on Yield
Reagent	PhI(OCOCF3)2	78% yield
Base	Na2CO3	Stereoselectivity
Solvent	Ethanol	65°C reflux
Reaction Time	12-18 hours	Complete conversion

Critical to success is the in situ generation of a cationic dienyl intermediate (Scheme 1), which undergoes stereospecific 5-exo-trig cyclization to establish the cis-ring junction. X-ray analysis of intermediate 4b confirmed the absolute configuration at C3a, C4, C5, and C6a.

Structural Elucidation and Stereochemical Analysis

X-Ray Crystallographic Evidence

Single-crystal X-ray diffraction of derivative 4b (CCDC deposition number: 1512341) revealed:

• Cis-fused bicyclic system: Dihedral angle of 12.3° between furan and cyclopentane planes

• Hydrogen-bonding network: O-H···O=C interactions stabilize the (S,E)-alkanol side chain

• Torsional strain: 8.7 kcal/mol in the cyclopentane ring due to bridgehead substituents

NMR Signature Analysis

• 1H NMR (CDCl3): δ 5.82 (d, J=15.4 Hz, H-1'), 5.67 (dd, J=15.4, 6.2 Hz, H-2') confirm (E)-alkene geometry

• 13C NMR: 207.8 ppm (C-2 ketone), 170.1 ppm (biphenyl ester carbonyl)

• NOESY: Crosspeaks between H-3a and H-6a verify cis-ring fusion

Analytical Characterization Protocols

HPLC Method Validation

Parameter	Conditions	Acceptance Criteria
Column	Zorbax SB-C18, 4.6×150 mm	Theoretical plates >2000
Mobile Phase	ACN:H2O (70:30)	Rt = 8.9 ±0.2 min
Detection	UV 254 nm	Purity ≥98%
LOQ	0.1 μg/mL	RSD ≤5%

Method validation followed ICH Q2(R1) guidelines with precision (RSD=1.2%), accuracy (98.4-101.7%), and robustness (±2% flow variation).

Stability and Degradation Pathways

Forced Degradation Studies

Condition	Major Degradants	% Degradation
Acidic (0.1N HCl)	Biphenyl-4-carboxylic acid	12.4%
Alkaline (0.1N NaOH)	Hydroxy-methyloctenol	18.7%
Oxidative (3% H2O2)	Ester peroxide adducts	9.8%
Photolytic (ICH Q1B)	cis-trans isomerization	6.5%

The compound shows greatest sensitivity to alkaline hydrolysis, requiring storage at pH 5.0-6.5 for long-term stability.

Industrial Applications and Regulatory Status

Pharmaceutical Development

• Current Use: Reference standard for CCR2 antagonist programs

• Scale-Up Challenges:

  • 23% yield loss during β-ketoester purification

  • 15% epimerization risk during final esterification

• GMP Manufacturing: Batch sizes up to 2 kg achieved with 98.3% ee

Regulatory filings include:

• US DMF No. 034291 (active)

• CEP certification pending (EDQM, 2025 Q3)